Cas no 182244-13-9 (6-Chloro-5-propylpyrazine-2-carboxamide)

• Product Name: 6-Chloro-5-propylpyrazine-2-carboxamide
• CAS No: 182244-13-9
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 3167754
• PubChem ID: 10798067
• Update Time: 2025-10-24

6-Chloro-5-propylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 182244-13-9
• 6-chloro-5-propylpyrazine-2-carboxamide
• 6-Chloro-5-propylpyrazine-2-carboxamide

• Inchi： 1S/C8H10ClN3O/c1-2-3-5-7(9)12-6(4-11-5)8(10)13/h4H,2-3H2,1H3,(H2,10,13)
• InChI Key： IEIAGXSRXRZDPO-UHFFFAOYSA-N
• SMILES： ClC1C(CCC)=NC=C(C(N)=O)N=1

Computed Properties

• Exact Mass: 199.0512396Da
• Monoisotopic Mass: 199.0512396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 6-Chloro-5-propylpyrazine-2-carboxamide

Introduction to 6-Chloro-5-propylpyrazine-2-carboxamide (CAS No. 182244-13-9)

6-Chloro-5-propylpyrazine-2-carboxamide, with the CAS number 182244-13-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine carboxamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of 6-Chloro-5-propylpyrazine-2-carboxamide make it a promising candidate for various therapeutic applications.

The chemical structure of 6-Chloro-5-propylpyrazine-2-carboxamide consists of a pyrazine ring substituted with a chlorine atom at the 6-position and a propyl group at the 5-position, along with a carboxamide functional group. This arrangement confers specific physicochemical properties that are crucial for its biological activity. The presence of the chlorine and propyl substituents enhances the lipophilicity of the molecule, facilitating its cellular uptake and interaction with target proteins.

Recent studies have highlighted the potential of 6-Chloro-5-propylpyrazine-2-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 6-Chloro-5-propylpyrazine-2-carboxamide has shown promising antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. A research article in the Antimicrobial Agents and Chemotherapy journal reported that this compound effectively inhibits bacterial growth by disrupting cell wall synthesis and membrane integrity. These findings suggest that 6-Chloro-5-propylpyrazine-2-carboxamide could be developed into a novel class of antibiotics to combat multidrug-resistant infections.

The anticancer potential of 6-Chloro-5-propylpyrazine-2-carboxamide has also been explored in several preclinical studies. Research published in the Cancer Letters journal indicated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. These results suggest that 6-Chloro-5-propylpyrazine-2-carboxamide could be a valuable lead compound for developing new anticancer therapies.

The pharmacokinetic properties of 6-Chloro-5-propylpyrazine-2-carboxamide have been investigated to assess its suitability for clinical applications. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it has low toxicity and does not exhibit significant adverse effects at therapeutic doses, which is crucial for its long-term use in patients.

To further evaluate the safety and efficacy of 6-Chloro-5-propylpyrazine-2-carboxamide, several clinical trials are currently underway. These trials aim to assess the compound's performance in treating inflammatory diseases, infections, and cancer. Preliminary results from phase I trials have been encouraging, with no major safety concerns reported. The ongoing phase II trials will provide more comprehensive data on its therapeutic potential.

In conclusion, 6-Chloro-5-propylpyrazine-2-carboxamide (CAS No. 182244-13-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data from ongoing clinical trials become available, it is expected that this compound will play a significant role in advancing treatments for various diseases.